2-oxo-6-dehydroxyneoanisatin
2-oxo-6-dehydroxyneoanisatin
Brand Name:
Vulcanchem
CAS No.:
128129-58-8
VCID:
VC0152024
InChI:
InChI=1S/C15H18O7/c1-6-8(16)3-15(20)13(6)4-9(22-11(18)10(13)17)7(2)14(15)5-21-12(14)19/h6-7,9-10,17,20H,3-5H2,1-2H3/t6-,7-,9-,10-,13?,14?,15-/m0/s1
SMILES:
CC1C2CC3(C(C(=O)CC3(C14COC4=O)O)C)C(C(=O)O2)O
Molecular Formula:
C15H18O7
Molecular Weight:
310.3 g/mol
2-oxo-6-dehydroxyneoanisatin
CAS No.: 128129-58-8
Main Products
VCID: VC0152024
Molecular Formula: C15H18O7
Molecular Weight: 310.3 g/mol
| CAS No. | 128129-58-8 |
|---|---|
| Product Name | 2-oxo-6-dehydroxyneoanisatin |
| Molecular Formula | C15H18O7 |
| Molecular Weight | 310.3 g/mol |
| IUPAC Name | (2R,5S,7R,8S,11R)-5,11-dihydroxy-2,7-dimethylspiro[9-oxatricyclo[6.3.1.01,5]dodecane-6,3'-oxetane]-2',3,10-trione |
| Standard InChI | InChI=1S/C15H18O7/c1-6-8(16)3-15(20)13(6)4-9(22-11(18)10(13)17)7(2)14(15)5-21-12(14)19/h6-7,9-10,17,20H,3-5H2,1-2H3/t6-,7-,9-,10-,13?,14?,15-/m0/s1 |
| Standard InChIKey | PKSKJUUWVGTFQJ-YLJFTQHESA-N |
| Isomeric SMILES | C[C@H]1[C@@H]2CC3([C@H](C(=O)C[C@]3(C14COC4=O)O)C)[C@H](C(=O)O2)O |
| SMILES | CC1C2CC3(C(C(=O)CC3(C14COC4=O)O)C)C(C(=O)O2)O |
| Canonical SMILES | CC1C2CC3(C(C(=O)CC3(C14COC4=O)O)C)C(C(=O)O2)O |
| Synonyms | 2-oxo-6-dehydroxyneoanisatin 2-oxo-6-deoxyneoanisatin |
| PubChem Compound | 159578 |
| Last Modified | Nov 11 2021 |
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